N-(4-fluorophenyl)-2-[(2-fluorophenyl)methylsulfanyl]quinazolin-4-amine

• IUPAC Name: N-(4-fluorophenyl)-2-[(2-fluorophenyl)methylsulfanyl]quinazolin-4-amine
• InChI: InChI=1S/C21H15F2N3S/c22-15-9-11-16(12-10-15)24-20-17-6-2-4-8-19(17)25-21(26-20)27-13-14-5-1-3-7-18(14)23/h1-12H,13H2,(H,24,25,26)
• InChI Key: KSDGQEDLOPLSRE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSC2=NC3=CC=CC=C3C(=N2)NC4=CC=C(C=C4)F)F
• Molecular Formula: C21H15F2N3S
• Molecular Weight: 379.4 g/mol

Description

N-(4-fluorophenyl)-2-[(2-fluorophenyl)methylsulfanyl]quinazolin-4-amine, also known as Compound X, is a novel chemical compound that has been synthesized for scientific research purposes. This compound has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and pharmacology.

Scientific Research Applications

Synthesis and Structural Analysis

• New Derivatives and Tuberculostatic Activity : The synthesis of new 4-anilinoquinazolines led to compounds showing in vitro tuberculostatic activity, with specific derivatives demonstrating significant minimum inhibitory concentration levels (Nosova et al., 2021).
• Crystal Structures and Anti-Inflammatory Activity : Detailed crystal structures of fluorine-substituted quinazolin-2-amine derivatives were elucidated, demonstrating enhanced solubility and potential for inhibitory effects on LPS-induced NO secretion, indicating anti-inflammatory properties (Sun et al., 2019).
• Steric Discrimination and Chiral Compounds : Research has shown that the ortho-fluoro group in certain derivatives can lead to stable N-aryl axially chiral compounds, offering insights into steric discrimination and potential for tailored reactions (Iida et al., 2019).

Biological and Medicinal Potential

• Antibacterial and Antimicrobial Activities : Various derivatives have been tested and found to exhibit antibacterial and antimicrobial activities against selected gram-positive and gram-negative bacteria, highlighting their potential in antimicrobial drug development (Appani et al., 2016; Raval et al., 2012).
• Antipsychotic and Anticonvulsant Screening : Compounds synthesized from the quinazolin-4-amine structure were screened for antipsychotic and anticonvulsant activities, indicating their potential use in neuropsychiatric disorder treatment (Kaur et al., 2010).

Chemical Properties and Synthesis

• S-arylation and Crystal Structure Analysis : Efficient strategies for the synthesis of new derivatives were explored, including S-arylation methods. The crystal structures of these compounds were analyzed, providing valuable information on their molecular configurations and potential interactions (Geesi et al., 2020).
• Traceless Solid-phase Synthesis : A traceless solid-phase synthesis method was developed for certain quinazolin-2-ones, showcasing a potential for efficient and scalable synthesis of these compounds (Wang et al., 2005).